Cas no 2694732-85-7 (N,3-dimethyl-4-(pyridin-3-yloxy)aniline)

• Product Name: N,3-dimethyl-4-(pyridin-3-yloxy)aniline
• CAS No: 2694732-85-7
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5613957
• PubChem ID: 165947802
• Update Time: 2025-10-29

N,3-dimethyl-4-(pyridin-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• N,3-dimethyl-4-(pyridin-3-yloxy)aniline
• EN300-33048032
• 2694732-85-7

• Inchi： 1S/C13H14N2O/c1-10-8-11(14-2)5-6-13(10)16-12-4-3-7-15-9-12/h3-9,14H,1-2H3
• InChI Key： BRQVYLAXOJMPPD-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC(=CC=1C)NC

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.2Ų

Additional information on N,3-dimethyl-4-(pyridin-3-yloxy)aniline

Introduction to N,3-dimethyl-4-(pyridin-3-yloxy)aniline (CAS No: 2694732-85-7)

N,3-dimethyl-4-(pyridin-3-yloxy)aniline, a compound with the chemical identifier CAS No: 2694732-85-7, is a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the class of anilines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of N,3-dimethyl substituents and a pyridin-3-yloxy moiety, contribute to its unique chemical properties and reactivity.

The aniline core of N,3-dimethyl-4-(pyridin-3-yloxy)aniline is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Anilines are known to exhibit a broad spectrum of activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of methyl groups at the N and 3 positions enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets.

The pyridin-3-yloxy group in N,3-dimethyl-4-(pyridin-3-yloxy)aniline adds another layer of complexity to its chemical behavior. Pyridine derivatives are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The pyridinyl moiety can form hydrogen bonds and hydrophobic interactions with biological targets, thereby influencing the compound's efficacy and selectivity.

In recent years, there has been growing interest in the development of novel aniline derivatives as potential therapeutic agents. The unique structural features of N,3-dimethyl-4-(pyridin-3-yloxy)aniline make it a promising candidate for further investigation. Researchers have been exploring its potential applications in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and oncology.

One of the most intriguing aspects of N,3-dimethyl-4-(pyridin-3-yloxy)aniline is its potential as a scaffold for drug design. The combination of the aniline core with the pyridinyl group provides a versatile platform for modifying physicochemical properties and optimizing pharmacokinetic profiles. This flexibility has allowed scientists to tailor the compound's characteristics to meet specific therapeutic requirements.

The synthesis of N,3-dimethyl-4-(pyridin-3-yloxy)aniline involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl groups at the N and 3 positions typically involves alkylation reactions, while the attachment of the pyridinyl group is often achieved through nucleophilic substitution or coupling reactions. Advanced synthetic techniques have enabled chemists to produce this compound with high purity and yield, facilitating further research and development.

Recent studies have highlighted the biological activity of N,3-dimethyl-4-(pyridin-3-yloxy)aniline in various in vitro and in vivo models. These studies have revealed that the compound exhibits potent inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For instance, preliminary research suggests that it may interfere with tyrosine kinase activity, which is relevant to cancer therapy. Additionally, it has shown promise in modulating neurotransmitter receptors, making it a potential candidate for treating neurological disorders.

The pharmacological profile of N,3-dimethyl-4-(pyridin-3-yloxy)aniline is further enhanced by its ability to cross the blood-brain barrier. This property is crucial for compounds targeting central nervous system disorders, as it ensures adequate delivery to affected areas. The lipophilic nature imparted by the methyl groups facilitates this process, making the compound more likely to reach its intended biological target.

In conclusion, N,3-dimethyl-4-(pyridin-3-yloxy)aniline (CAS No: 2694732-85-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of aniline and pyridine moieties provides a versatile platform for drug design and development. Ongoing research continues to uncover new therapeutic possibilities for this compound, positioning it as a valuable asset in the quest for novel treatments across multiple disease areas.